5-Fluoroquinazolin-2-amine

• IUPAC Name: 5-fluoroquinazolin-2-amine
• InChI: InChI=1S/C8H6FN3/c9-6-2-1-3-7-5(6)4-11-8(10)12-7/h1-4H,(H2,10,11,12)
• InChI Key: NXHNWFRDSLYMON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=NC=C2C(=C1)F)N
• Molecular Formula: C8H6FN3
• DSSTOX Substance ID: DTXSID40440648
• Molecular Weight: 163.15 g/mol
• CAS No.: 190273-81-5

Description

5-Fluoroquinazolin-2-amine is a useful research compound. Its molecular formula is C8H6FN3 and its molecular weight is 163.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antidepressant-like Effects : A study found that 7-fluoro-1,3-diphenylisoquinoline-1-amine, a derivative of isoquinoline class, which is structurally related to 5-Fluoroquinazolin-2-amine, showed antidepressant-like effects mediated by serotonergic and dopaminergic systems in mice (Pesarico et al., 2014).

• Anticancer Properties : Research on indole-aminoquinazolines, structurally related to this compound, demonstrated significant cytotoxicity against various cancer cell lines, indicating potential applications in cancer treatment (Mphahlele et al., 2018).

• Fluorogenic Derivatizing Agents : Chloroisothiocyanatoquinolines, which include compounds structurally similar to this compound, have been used as fluorogenic derivatizing agents for primary and secondary amines (Bernstein et al., 1993).

• PET Imaging of Neurofibrillary Tangles : Compounds like [18 F]MK-6240, which include fluoro-isoquinolin-amine structures, are used in PET imaging to detect neurofibrillary tangles in human brains, relevant in Alzheimer's disease research (Collier et al., 2017).

• Rapid Modification of Aldehyde-Terminated Proteins : 2-amino benzamidoxime derivatives, related to this compound, have been used for rapid modification of aldehyde-terminated proteins and phage libraries, which is useful in biochemical and pharmaceutical research (Kitov et al., 2014).

• Synthesis of Fluoroquinazolines : Studies have been conducted on the synthesis of 5- and 7-fluoroquinazolin-4(1H)-ones, which are key intermediates in the production of various pharmacologically active compounds (Layeva et al., 2007).

• Remote C−H Amination of Quinolines : Copper-catalyzed remote C−H amination of 8-aminoquinoline scaffolds has been explored, showing broad substrate scope and providing a variety of aminated quinolines (Yin et al., 2017).

• Determination of Biogenic Amines and Amino Acids : The fluorogenic reagent 5-furoylquinoline-3-carboxaldehyde has been used to derivatize biogenic amines and amino acids in brain mixtures, enabling their resolution based on micellar electrokinetic chromatography (Chen et al., 2001).

Safety and Hazards

The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). It’s important to handle this compound with appropriate safety measures.